Cas no 920485-85-4 (1-(4-chlorophenyl)-3-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylurea)

• Product Name: 1-(4-chlorophenyl)-3-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylurea
• CAS No: 920485-85-4
• MF: C₁₅H₁₉ClN₆O
• MW: 334.803961038589
• CID: 6509755
• Update Time: 2025-05-19

1-(4-chlorophenyl)-3-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylurea
• Urea, N-(4-chlorophenyl)-N'-[(1-cyclohexyl-1H-tetrazol-5-yl)methyl]-

• Inchi： 1S/C15H19ClN6O/c16-11-6-8-12(9-7-11)18-15(23)17-10-14-19-20-21-22(14)13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H2,17,18,23)
• InChI Key： ZEENFLDUYUJLIJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC1N(C2CCCCC2)N=NN=1)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 542.4±50.0 °C(Predicted)
• pka: 11.78±0.46(Predicted)

Additional information on 1-(4-chlorophenyl)-3-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylurea

1-(4-Chlorophenyl)-3-(1-Cyclohexyl-1H-1,2,3,4-Tetrazol-5-Yl)Methylurea: A Comprehensive Overview

1-(4-Chlorophenyl)-3-(1-Cyclohexyl-1H-1,2,3,4-Tetrazol-5-Yl)Methylurea, also known by its CAS number 920485-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a methylurea derivative with a unique structure that incorporates a tetrazole ring and a cyclohexyl group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug design and development.

The molecular structure of this compound is characterized by a urea group linked to a 4-chlorophenyl moiety and a 1-cyclohexyltetrazole group. The tetrazole ring is known for its stability and reactivity, making it a valuable component in medicinal chemistry. Recent studies have highlighted the potential of tetrazole-containing compounds in the development of anti-inflammatory agents, antifungal drugs, and other therapeutic agents.

One of the key features of 920485-85-4 is its ability to form hydrogen bonds due to the urea group. This property enhances its solubility in polar solvents and may contribute to its bioavailability when used as a drug candidate. Additionally, the cyclohexyl group introduces steric bulk into the molecule, which can influence its pharmacokinetic properties and interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the stereochemistry and electronic properties of the molecule, which are critical for understanding its behavior in biological systems.

In terms of applications, 920485-85-4 has shown potential as a lead compound for the development of novel pharmaceutical agents. For instance, its tetrazole moiety has been implicated in inhibiting certain enzymes associated with inflammatory processes. Furthermore, its chlorophenyl group may contribute to its selectivity for specific biological targets.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as chlorobenzene derivatives and cyclohexanone. The formation of the tetrazole ring is often achieved through cyclization reactions under specific conditions, ensuring high yields and purity.

In conclusion, 920485-85-4, or 1-(4-Chlorophenyl)-3-(1-Cyclohexyl-1H-1,2,3,4-Tetrazol-5-Yl)Methylurea, represents an intriguing compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and advanced materials.